Cas no 1042795-97-0 (1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane)

• Product Name: 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane
• CAS No: 1042795-97-0
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 4569406
• Update Time: 2025-06-25

1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane
• 1H-1,4-Diazepine, hexahydro-1-[(2-methyl-4-thiazolyl)methyl]-
• 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane

• Inchi： 1S/C10H17N3S/c1-9-12-10(8-14-9)7-13-5-2-3-11-4-6-13/h8,11H,2-7H2,1H3
• InChI Key： ZXMRSRLKEACDHW-UHFFFAOYSA-N
• SMILES： N1(CC2=CSC(C)=N2)CCCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane

Compound CAS No. 1042795-97-0: 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane

The compound with CAS No. 1042795-97-0, known as 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a thiazole ring further enhances its structural uniqueness and potential biological activity.

Recent studies have highlighted the importance of diazepane derivatives in drug discovery, particularly due to their ability to modulate various pharmacological targets such as GABA receptors and other central nervous system (CNS) pathways. The integration of a thiazole moiety into the diazepane framework introduces additional electronic and steric effects, which can significantly influence the compound's bioactivity and selectivity.

The synthesis of 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane involves a multi-step process that typically begins with the preparation of the thiazole ring followed by its coupling with a suitable diazepane derivative. Researchers have optimized these synthetic routes to achieve higher yields and better purity levels, ensuring that the compound is suitable for biological testing.

In terms of pharmacological activity, this compound has shown promising results in preclinical models. Studies have demonstrated its potential as a modulator of ion channels and its ability to interact with key neurotransmitter systems. For instance, recent research has indicated that it may possess anti-inflammatory properties by inhibiting specific cytokines involved in inflammatory responses.

The structural versatility of this compound also makes it a valuable tool for exploring new drug delivery systems. Its ability to form stable complexes with various excipients has been explored in recent studies, paving the way for innovative formulations that enhance bioavailability and reduce side effects.

Moreover, computational modeling techniques have been employed to predict the binding affinities of this compound to various protein targets. These studies have provided insights into its potential applications in treating neurodegenerative diseases and other conditions where modulation of specific pathways is critical.

In conclusion, the compound with CAS No. 1042795-97-0, or 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1,4-diazepane, represents a promising lead in drug discovery research. Its unique structure and diverse biological activities make it a subject of ongoing investigation across multiple disciplines within the pharmaceutical sciences.